Cas no 38110-76-8 (2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis-)

• Product Name: 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis-
• CAS No: 38110-76-8
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1488104
• PubChem ID: 11126247
• Update Time: 2025-11-02

2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis-
• (3aS,6aR)-3,3a,4,6a-tetrahydrocyclopenta[b]furan-2-one
• 38110-76-8
• 56487-70-8
• EN300-7544922
• DTXSID60456044
• CTK1B5122
• G53323
• VWOKDZDCDYTHCT-WDSKDSINSA-N
• rac-(3ar,6as)-2h,3h,3ah,4h,6ah-cyclopenta[b]furan-2-one
• cis-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, (3aS,6aR)-

• Inchi： 1S/C7H8O2/c8-7-4-5-2-1-3-6(5)9-7/h1,3,5-6H,2,4H2/t5-,6-/m0/s1
• InChI Key： VWOKDZDCDYTHCT-WDSKDSINSA-N
• SMILES： O1C(C[C@@H]2CC=C[C@H]12)=O

Computed Properties

• Exact Mass: 124.05244
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis-

Comprehensive Overview of 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis- (CAS No. 38110-76-8)

The compound 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis- (CAS No. 38110-76-8) is a fascinating molecule in the realm of organic chemistry. Its unique structure, featuring a cyclopenta[b]furan-2-one core, has garnered significant attention from researchers and industries alike. This compound is often studied for its potential applications in flavor and fragrance formulations, as well as its role in pharmaceutical intermediates. The cis- configuration of the molecule further enhances its stereochemical specificity, making it a valuable candidate for asymmetric synthesis.

In recent years, the demand for sustainable and bio-based chemicals has surged, and 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis- aligns well with this trend. Its potential derivation from renewable resources has made it a subject of interest in green chemistry initiatives. Researchers are exploring its synthesis via enzymatic pathways or catalytic processes, which could reduce environmental impact. This aligns with the growing consumer preference for eco-friendly products and the industry's shift toward circular economy models.

The pharmaceutical industry has also shown keen interest in this compound due to its structural similarity to bioactive molecules. Its tetrahydrofuran moiety is a common motif in many drug candidates, particularly those targeting central nervous system (CNS) disorders. While not a drug itself, 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis- serves as a versatile building block for more complex molecules. This has led to increased searches for its synthetic routes and scalability in online databases and AI-driven research tools.

Another area where this compound finds relevance is in the flavor and fragrance industry. Its furanone structure is known to impart sweet, caramel-like notes, making it a potential ingredient in food additives or perfumery. With consumers increasingly seeking natural and clean-label products, the exploration of 2H-Cyclopenta[b]furan-2-one derivatives as natural flavor enhancers has gained momentum. This ties into broader trends like plant-based diets and clean eating, which dominate current market discussions.

From a technical perspective, the compound's stereochemistry and reactivity are critical to its applications. The cis- configuration influences its physical properties, such as melting point and solubility, which are essential for formulation scientists. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure. These details are frequently searched by chemists and quality control professionals in industrial settings.

In conclusion, 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-, cis- (CAS No. 38110-76-8) is a multifaceted compound with promising applications across diverse industries. Its alignment with sustainability goals, pharmaceutical relevance, and flavor industry potential makes it a subject of ongoing research. As synthetic methodologies advance and consumer preferences evolve, this molecule is poised to play an even more significant role in the future of specialty chemicals.